2-hydroxy-N-({2-[3-(trifluoromethyl)phenoxy]pyridin-3-yl}methyl)propanamide

• IUPAC Name: 2-hydroxy-N-[[2-[3-(trifluoromethyl)phenoxy]pyridin-3-yl]methyl]propanamide
• InChI: InChI=1S/C16H15F3N2O3/c1-10(22)14(23)21-9-11-4-3-7-20-15(11)24-13-6-2-5-12(8-13)16(17,18)19/h2-8,10,22H,9H2,1H3,(H,21,23)
• InChI Key: ZDJAVLYSDWLHDZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NCC1=C(N=CC=C1)OC2=CC=CC(=C2)C(F)(F)F)O
• Molecular Formula: C16H15F3N2O3
• Molecular Weight: 340.30 g/mol

Description

“2-hydroxy-N-({2-[3-(trifluoromethyl)phenoxy]pyridin-3-yl}methyl)propanamide” is a compound that contains a trifluoromethylpyridine (TFMP) moiety. TFMP and its derivatives are key structural motifs in active agrochemical and pharmaceutical ingredients. The biological activities of TFMP derivatives are thought to be due to the combination of the unique physicochemical properties of the fluorine atom and the unique characteristics of the pyridine moiety.

Synthesis Analysis

The synthesis of TFMP derivatives is generally achieved via two main methods. One involves an exchange between chlorine and fluorine atoms using trichloromethyl-pyridine. The second method relies on the assembly of pyridine from a trifluoromethyl-containing building block.

Molecular Structure Analysis

The molecular structure of “this compound” includes a trifluoromethyl group and a pyridine ring. The trifluoromethyl group is a functional group that has the formula -CF3. The naming of this group is derived from the methyl group (which has the formula -CH3), by replacing each hydrogen atom by a fluorine atom.

Chemical Reactions Analysis

The chemical reactions involving TFMP derivatives are diverse and depend on the specific compound and conditions. For example, 2-chloro-3-(trifluoromethyl)pyridine (2,3-CTF), which can be used to produce several commercial products, is obtained as a minor product in some reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of “this compound” include a molecular weight of 163.1. The compound is a solid powder at ambient temperature.

Mechanism of Action

The mechanism of action of TFMP derivatives is thought to be due to the combination of the unique physicochemical properties of the fluorine atom and the unique characteristics of the pyridine moiety. These properties can influence the biological activities of the compounds.

Future Directions

TFMP derivatives are expected to have many novel applications in the future. The development of fluorinated organic chemicals is becoming an increasingly important research topic. More than 50% of the pesticides launched in the last two decades have been fluorinated, and around 40% of all fluorine-containing pesticides currently on the market contain a trifluoromethyl group.